Cas no 80295-38-1 (C1 ESTERASE INHIBITOR)

• Product Name: C1 ESTERASE INHIBITOR
• CAS No: 80295-38-1
• CID: 826804
• Update Time: 2025-11-04

C1 ESTERASE INHIBITOR Chemical and Physical Properties

Names and Identifiers

• C1 ESTERASE INHIBITOR
• Complement C1 esterase inhibitor
• C1-ESTERASE INHIBITOR, HUMAN
• C1 ESTERASE INHIBITOR, HUMAN ANTIGEN
• C1 INIHIBITOR (ESTERASE INIHIBITOR)
• COMPLEMENT C1-ESTERASE INHIBITOR, HUMAN
• ESTERASE INHIBITOR C-1
• esterase inhibitor C-1 from*human plasma
• V:C1esteraseinhibitor

• MDL： MFCD00212908

C1 ESTERASE INHIBITOR Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on C1 ESTERASE INHIBITOR

CAS No. 80295-38-1: A Comprehensive Overview of C1 Esterase Inhibitor

The compound with CAS No. 80295-38-1, commonly referred to as C1 esterase inhibitor, is a critical component in the regulation of the human immune system. This protein plays a pivotal role in modulating the complement system, particularly in preventing excessive activation that could lead to tissue damage. Recent advancements in immunology have shed new light on its functions and therapeutic potentials, making it a subject of intense research interest.

C1 esterase inhibitor is primarily synthesized in the liver and circulates in the bloodstream, where it binds to C1s, a key enzyme in the classical complement pathway. This interaction effectively inhibits the proteolytic activity of C1s, thereby controlling the activation cascade of complement components. Dysregulation of this inhibitor has been implicated in various autoimmune diseases, such as systemic lupus erythematosus (SLE) and angioedema, highlighting its importance in maintaining immune homeostasis.

Recent studies have explored the potential of C1 esterase inhibitor as a therapeutic agent for conditions characterized by excessive complement activation. For instance, researchers have investigated its role in mitigating inflammation in neurodegenerative diseases like Alzheimer's disease. The ability of this inhibitor to modulate inflammatory responses without compromising immune defense mechanisms makes it a promising candidate for drug development.

Moreover, advancements in recombinant protein technology have enabled the large-scale production of C1 esterase inhibitor, facilitating clinical trials and preclinical studies. These efforts have been bolstered by insights from structural biology, which have revealed the molecular mechanisms underlying its inhibitory activity. Such knowledge is crucial for designing more effective and specific inhibitors with fewer side effects.

In conclusion, CAS No. 80295-38-1, or C1 esterase inhibitor, stands at the forefront of immunological research due to its pivotal role in complement regulation and its therapeutic potential. As our understanding of its functions deepens, so too does its promise as a novel treatment for a wide array of inflammatory and autoimmune disorders.